Ratiometric fluorescent sensors for nitrite detection in the environment based on carbon dot/Rhodamine B systems†
RSC Advances Pub Date: 2022-04-26 DOI: 10.1039/D2RA00973K
Abstract
A novel carbon dot/Rhodamine B-based ratiometric fluorescent probe was developed for a highly sensitivity and selective detection of nitrite (NO2−). The probe showed colour changes from blue to orange under ultraviolet light in response to NO2− with a detection limit as low as 67 nM in the range of 0 to 40 μM. A ratiometric fluorescent test paper was successfully prepared using the probe solution, which demonstrated its feasibility towards a rapid and semi-quantitative detection of NO2− in real samples.

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